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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
key chemical properties of Cyclooctanecarbaldehyde (CAS No. 6688-11-5). Additionally, it
outlines representative experimental protocols for its synthesis and common reactions, offering
a valuable resource for researchers in organic synthesis and drug development.

Chemical Identity and Properties

Cyclooctanecarbaldehyde, also known as cyclooctanecarboxaldehyde, is a cyclic aldehyde
with the molecular formula C9H160.[1] It is a key intermediate in the synthesis of more
complex molecules due to the reactivity of its aldehyde functional group.
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Property Value Source
CAS Number 6688-11-5 [1]
Molecular Formula C9H160 [1]
Molecular Weight 140.22 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 161 - 163 °C [3]
Density 0.926 g/cm3 at 25 °C [3]
SMILES O=CcC1cccccecect [2]
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Commercial Suppliers and Availability

Cyclooctanecarbaldehyde is available from a range of chemical suppliers, catering to both
research and bulk quantity needs. The purity and available quantities vary by supplier. Below is
a summary of offerings from several known suppliers. Pricing is subject to change and should
be verified with the supplier.
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. . Available Indicative Pricing
Supplier Purity .
Quantities (USD)
Sigma-Aldrich (Merck)  =95% Inquire Inquire
BLD Pharm Inquire Inquire Inquire
Key Organics >90% 19, 59, 10g Inquire
o 188(250mg), 188 (256mg) ,
Apollo Scientific 95% 250mg, 500mg, 1g
264 (500mg), ~$350
(19)
CymitQuimica 95% 19, 59 ~$307 (19)
Santa Cruz ) ) )
) Inquire Inquire Inquire
Biotechnology

Safety and Handling

Cyclooctanecarbaldehyde is classified as a flammable liquid and vapor, and it can cause skin
and serious eye irritation.[3][4] It may also cause respiratory irritation.[3][4]

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Use in a well-ventilated area.[3]

Wear protective gloves, eye protection, and face protection.

Store in a tightly closed container in a dry and well-ventilated place.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and reaction of Cyclooctanecarbaldehyde
are not readily available in publicly accessible literature. However, based on standard organic
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chemistry transformations, the following sections provide detailed methodologies for its
preparation via oxidation of the corresponding alcohol and a common subsequent reaction.

Synthesis of Cyclooctanecarbaldehyde via Dess-Martin
Oxidation

A common and mild method for the synthesis of aldehydes from primary alcohols is the Dess-
Martin oxidation.[1][5] This method offers the advantage of neutral reaction conditions and a
simple work-up.[6]

Reaction Scheme:

Dess-Martin Periodinane
(DCM, rt)

Cyclooctanemethanol —> Cyclooctanecarbaldehyde

Click to download full resolution via product page
Figure 1. Synthesis of Cyclooctanecarbaldehyde.
Methodology:

e Reaction Setup: To a solution of cyclooctanemethanol (1.0 equivalent) in dichloromethane
(DCM, approximately 0.1 M) at room temperature, add Dess-Martin periodinane (1.5 - 2.0
equivalents).[6]

« Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Work-up: Upon completion, dilute the reaction mixture with diethyl ether. Quench the reaction
by the slow addition of a saturated aqueous solution of sodium bicarbonate containing
sodium thiosulfate. Stir vigorously until the layers become clear.
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o Extraction: Separate the organic layer and extract the aqueous layer with diethyl ether.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure to yield the crude
Cyclooctanecarbaldehyde. Further purification can be achieved by flash column

chromatography on silica gel.

Wittig Reaction of Cyclooctanecarbaldehyde

The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes or
ketones.[7] In this example, Cyclooctanecarbaldehyde is reacted with a phosphonium ylide to
form a vinyl ether, which can be subsequently hydrolyzed to a homologous aldehyde.

Reaction Scheme:

Acidic Workup

(Methoxymethyl)triphenyl-
phosphonium chloride, Base

Cyclooctanecarbaldehyde —> Vinyl Ether Intermediate ——— Homologous Aldehyde

Click to download full resolution via product page
Figure 2. Wittig reaction workflow.
Methodology:

e Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend
(methoxymethyl)triphenylphosphonium chloride (1.2 equivalents) in anhydrous
tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base such as n-
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butyllithium or sodium hydride (1.1 equivalents) portion-wise. Stir the resulting red-orange
solution at 0 °C for 30 minutes.

Reaction with Aldehyde: To the ylide solution at 0 °C, add a solution of
Cyclooctanecarbaldehyde (1.0 equivalent) in anhydrous THF dropwise.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC
analysis indicates the complete consumption of the aldehyde.

Work-up: Quench the reaction by the addition of a saturated aqueous solution of ammonium
chloride.

Extraction: Extract the mixture with diethyl ether.

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate in vacuo. The crude vinyl ether can be purified by flash
chromatography.

Hydrolysis: The purified vinyl ether can then be hydrolyzed to the homologous aldehyde by
treatment with an acid (e.g., aqueous HCl in THF).

Logical Workflow for Procurement and Use

The following diagram illustrates a typical workflow for a research scientist from identifying the
need for Cyclooctanecarbaldehyde to its final application in a synthesis.
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Figure 3. Procurement and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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